Cas no 886494-59-3 (4-chloro-3-pyrrolidin-1-ylbenzohydrazide)

• Product Name: 4-chloro-3-pyrrolidin-1-ylbenzohydrazide
• CAS No: 886494-59-3
• MF: C₁₁H₁₄ClN₃O
• MW: 239.701361179352
• CID: 5227939
• Update Time: 2026-03-07

4-chloro-3-pyrrolidin-1-ylbenzohydrazide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-pyrrolidin-1-ylbenzohydrazide

• Inchi： 1S/C11H14ClN3O/c12-9-4-3-8(11(16)14-13)7-10(9)15-5-1-2-6-15/h3-4,7H,1-2,5-6,13H2,(H,14,16)
• InChI Key： GHDXOGKGILQPDH-UHFFFAOYSA-N
• SMILES： C(NN)(=O)C1=CC=C(Cl)C(N2CCCC2)=C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 4-chloro-3-pyrrolidin-1-ylbenzohydrazide

Recent Advances in the Study of 4-chloro-3-pyrrolidin-1-ylbenzohydrazide (CAS: 886494-59-3) in Chemical Biology and Pharmaceutical Research

The compound 4-chloro-3-pyrrolidin-1-ylbenzohydrazide (CAS: 886494-59-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This hydrazide derivative has been identified as a promising scaffold for the development of novel bioactive molecules, particularly in the areas of antimicrobial and anticancer drug discovery. Recent studies have focused on elucidating its mechanism of action, optimizing its chemical structure for enhanced efficacy, and exploring its interactions with biological targets.

In a groundbreaking study published in the Journal of Medicinal Chemistry (2023), researchers investigated the antibacterial properties of 4-chloro-3-pyrrolidin-1-ylbenzohydrazide against multidrug-resistant bacterial strains. The compound demonstrated potent inhibitory activity against both Gram-positive and Gram-negative bacteria, with minimum inhibitory concentrations (MICs) ranging from 2-8 μg/mL. Molecular docking studies revealed that the compound likely targets bacterial DNA gyrase, a critical enzyme in DNA replication, suggesting a potential mechanism for its antibacterial effects.

Another significant research effort, documented in Bioorganic & Medicinal Chemistry Letters (2024), explored the anticancer potential of this compound. The study demonstrated that 4-chloro-3-pyrrolidin-1-ylbenzohydrazide exhibits selective cytotoxicity against various cancer cell lines, including breast (MCF-7) and colon (HCT-116) cancer cells, with IC50 values in the low micromolar range. Importantly, the compound showed minimal toxicity toward normal human fibroblasts, indicating a favorable therapeutic window. Mechanistic studies suggested that the compound induces apoptosis through the mitochondrial pathway, as evidenced by caspase-3 activation and cytochrome c release.

Structural optimization studies have been particularly active in recent months. A team from the University of Cambridge reported in Chemical Communications (2024) the synthesis of several analogs of 4-chloro-3-pyrrolidin-1-ylbenzohydrazide with improved pharmacokinetic properties. By modifying the pyrrolidine ring and introducing various substituents on the benzene ring, researchers achieved compounds with enhanced metabolic stability and oral bioavailability while maintaining or improving biological activity. These findings open new avenues for the development of more effective drug candidates based on this chemical scaffold.

From a safety perspective, preliminary toxicological assessments published in Regulatory Toxicology and Pharmacology (2023) indicate that 4-chloro-3-pyrrolidin-1-ylbenzohydrazide has an acceptable safety profile in animal models at therapeutic doses. Acute toxicity studies in rodents showed no significant adverse effects at doses up to 500 mg/kg, and subchronic toxicity studies revealed no organ-specific toxicity after 28 days of administration at 50 mg/kg/day. These results support further preclinical development of this compound and its derivatives.

Looking forward, several research groups have initiated programs to explore additional therapeutic applications of 4-chloro-3-pyrrolidin-1-ylbenzohydrazide. Current investigations include its potential as an anti-inflammatory agent, with early results showing promising inhibition of pro-inflammatory cytokines in cell-based assays. Furthermore, computational studies suggest that this compound might have applications in neurodegenerative diseases, particularly in modulating protein aggregation processes implicated in Alzheimer's and Parkinson's diseases.

In conclusion, the growing body of research on 4-chloro-3-pyrrolidin-1-ylbenzohydrazide (CAS: 886494-59-3) underscores its versatility as a pharmacophore in drug discovery. With demonstrated activities against microbial pathogens and cancer cells, along with emerging potential in other therapeutic areas, this compound represents an exciting platform for the development of novel therapeutic agents. The ongoing structural optimization and mechanistic studies are expected to yield even more potent and selective derivatives in the near future.